Cas no 62575-75-1 (1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)-)
62575-75-1 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)-
CAS No:62575-75-1
MF:C19H18N6S2
MW:394.516419887543
CID:439644
PubChem ID:12330369
Update Time:2025-04-19
1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 5-[[5-(3-methylanilino)-1,3,4-thiadiazol-2-yl]methyl]-N-(3-methylphenyl)-1,3,4-thiadiazol-2-amine
- 5,5'-Methylenebis[N-(3-methylphenyl)-1,3,4-thiadiazol-2-amine]
- DTXSID10490473
- 62575-75-1
- 1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)-
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- Inchi: 1S/C19H18N6S2/c1-12-5-3-7-14(9-12)20-18-24-22-16(26-18)11-17-23-25-19(27-17)21-15-8-4-6-13(2)10-15/h3-10H,11H2,1-2H3,(H,20,24)(H,21,25)
- InChI Key: HTRVZQBFMOKFSK-UHFFFAOYSA-N
- SMILES: S1C(=NN=C1CC1=NN=C(NC2=CC=CC(C)=C2)S1)NC1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 394.10374
- Monoisotopic Mass: 394.10343695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 75.62
1,3,4-Thiadiazol-2-amine, 5,5'-methylenebis[N-(3-methylphenyl)- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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